Cas no 1378389-53-7 (3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid)
3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-768288
- 3,5-dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid
- 1378389-53-7
- AKOS014080240
- 3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid
-
- Inchi: 1S/C13H24N2O2/c1-10-7-11(2)9-13(8-10,12(16)17)15-5-3-14-4-6-15/h10-11,14H,3-9H2,1-2H3,(H,16,17)
- InChI Key: XLRQBQSLUINRNA-UHFFFAOYSA-N
- SMILES: OC(C1(CC(C)CC(C)C1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 240.183778013g/mol
- Monoisotopic Mass: 240.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 52.6Ų
3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-768288-1.0g |
3,5-dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid |
1378389-53-7 | 95% | 1.0g |
$770.0 | 2024-05-22 | |
| Enamine | EN300-768288-0.05g |
3,5-dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid |
1378389-53-7 | 95% | 0.05g |
$647.0 | 2024-05-22 | |
| Enamine | EN300-768288-0.1g |
3,5-dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid |
1378389-53-7 | 95% | 0.1g |
$678.0 | 2024-05-22 | |
| Enamine | EN300-768288-0.25g |
3,5-dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid |
1378389-53-7 | 95% | 0.25g |
$708.0 | 2024-05-22 | |
| Enamine | EN300-768288-0.5g |
3,5-dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid |
1378389-53-7 | 95% | 0.5g |
$739.0 | 2024-05-22 | |
| Enamine | EN300-768288-2.5g |
3,5-dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid |
1378389-53-7 | 95% | 2.5g |
$1509.0 | 2024-05-22 | |
| Enamine | EN300-768288-5.0g |
3,5-dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid |
1378389-53-7 | 95% | 5.0g |
$2235.0 | 2024-05-22 | |
| Enamine | EN300-768288-10.0g |
3,5-dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid |
1378389-53-7 | 95% | 10.0g |
$3315.0 | 2024-05-22 |
3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid
Comprehensive Overview of 3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid (CAS No. 1378389-53-7)
3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid (CAS No. 1378389-53-7) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a cyclohexane backbone with a piperazine moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to its molecular stability and bioavailability, which are critical factors in modern medicinal chemistry.
The compound's chemical structure features a carboxylic acid group attached to a cyclohexane ring, which is further substituted with two methyl groups at positions 3 and 5. The inclusion of a piperazine ring enhances its ability to interact with biological targets, such as receptors and enzymes. This dual functionality makes 3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid a valuable scaffold for designing new therapeutic agents, particularly in areas like central nervous system (CNS) disorders and anti-inflammatory drugs.
In recent years, the demand for high-purity chemical intermediates like CAS No. 1378389-53-7 has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's role in structure-activity relationship (SAR) studies is also noteworthy, as it helps researchers optimize drug candidates for better efficacy and reduced side effects. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable pharmaceutical manufacturing.
From a synthetic perspective, 3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid can be prepared through multi-step organic reactions, including cyclohexane functionalization and piperazine conjugation. These processes often require stringent control over reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring it meets the rigorous standards of pharmaceutical applications.
The compound's potential extends beyond traditional drug development. For instance, it has been explored in bioconjugation strategies for targeted drug delivery systems. Its ability to form stable amide bonds with peptides and proteins makes it a promising candidate for prodrug design and biomarker labeling. These applications are particularly relevant in the context of cancer therapy and diagnostic imaging, where precision and specificity are paramount.
As the pharmaceutical industry continues to evolve, compounds like 3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid are likely to play a pivotal role in addressing unmet medical needs. Its versatility and synthetic accessibility make it a favorite among medicinal chemists, while its biological relevance ensures its place in cutting-edge research. For those seeking reliable suppliers, it is essential to verify the compound's certificate of analysis (CoA) and regulatory compliance to ensure quality and safety.
In summary, CAS No. 1378389-53-7 represents a fascinating intersection of chemistry and biology. Its unique properties and broad applicability make it a subject of ongoing research, with potential breakthroughs on the horizon. Whether you're a researcher, a pharmaceutical developer, or a supplier, understanding the nuances of this compound can provide a competitive edge in today's dynamic scientific landscape.
1378389-53-7 (3,5-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)